Cas no 59507-33-4 (tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate)

Tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate is a high-purity ester derivative featuring a 2,6-dichlorophenyl group conjugated to an α,β-unsaturated ester moiety. Its tert-butyl ester group enhances stability, making it suitable for storage and handling under standard conditions. The compound’s conjugated double bond system and electron-withdrawing dichlorophenyl group render it a valuable intermediate in organic synthesis, particularly for Michael additions or cross-coupling reactions. Its structural features also make it a potential precursor for pharmaceuticals or agrochemicals. The product is typically characterized by consistent purity (>95%) and low residual solvent content, ensuring reliability in research and industrial applications. Proper handling requires standard PPE due to potential irritant properties.

tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate structure

59507-33-4 structure

Product Name:tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate

CAS No:59507-33-4

MF:C₁₃H₁₄Cl₂O₂

MW:273.155062198639

MDL:MFCD23391205

CID:5611024

PubChem ID:13045449

Update Time:2025-05-26

tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate Chemical and Physical Properties

Names and Identifiers

- AKOS018720373
- tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate
- EN300-844745
- 59507-33-4
- MDL： MFCD23391205
- Inchi： 1S/C13H14Cl2O2/c1-13(2,3)17-12(16)8-7-9-10(14)5-4-6-11(9)15/h4-8H,1-3H3/b8-7+
- InChI Key： OBUHQRFCKHRALT-BQYQJAHWSA-N
- SMILES： ClC1C=CC=C(C=1/C=C/C(=O)OC(C)(C)C)Cl

Computed Properties

Exact Mass: 272.0370851g/mol
Monoisotopic Mass: 272.0370851g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 284
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.4
Topological Polar Surface Area: 26.3Å²

tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-844745-0.05g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4	95%	0.05g	$660.0	2024-05-21
Enamine	EN300-844745-0.1g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4	95%	0.1g	$691.0	2024-05-21
Enamine	EN300-844745-0.25g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4	95%	0.25g	$723.0	2024-05-21
Enamine	EN300-844745-0.5g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4	95%	0.5g	$754.0	2024-05-21
Enamine	EN300-844745-1g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4		1g	$785.0	2023-09-02
Enamine	EN300-844745-2.5g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4	95%	2.5g	$1539.0	2024-05-21
Enamine	EN300-844745-5g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4		5g	$2277.0	2023-09-02
Enamine	EN300-844745-10g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4		10g	$3376.0	2023-09-02
Enamine	EN300-844745-1.0g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4	95%	1.0g	$785.0	2024-05-21
Enamine	EN300-844745-5.0g	tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate	59507-33-4	95%	5.0g	$2277.0	2024-05-21

tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

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Related Categories

Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acid esters

Additional information on tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate

Recent Advances in the Study of tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate (CAS: 59507-33-4)

The compound tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate (CAS: 59507-33-4) has garnered significant attention in recent chemical and pharmaceutical research due to its potential applications in drug discovery and development. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the role of tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate as a key intermediate in the synthesis of biologically active molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of novel anti-inflammatory agents. The researchers employed a multi-step synthetic route, with the compound serving as a crucial building block for the final active pharmaceutical ingredient (API).

In terms of biological activity, preliminary in vitro studies have shown that derivatives of tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate exhibit promising inhibitory effects on specific inflammatory markers. A recent investigation reported IC50 values in the low micromolar range against COX-2 enzymes, suggesting potential as non-steroidal anti-inflammatory drug (NSAID) candidates. These findings were corroborated by molecular docking studies that revealed favorable binding interactions with the COX-2 active site.

The compound's stability and pharmacokinetic properties have also been subjects of recent research. A 2024 publication in European Journal of Pharmaceutical Sciences presented data on its metabolic stability in human liver microsomes, showing moderate clearance rates. This suggests that structural modifications may be necessary to optimize its drug-like properties for clinical development.

From a synthetic chemistry perspective, novel catalytic methods for the preparation of tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate have emerged. A recent breakthrough involves the use of palladium-catalyzed cross-coupling reactions, which offer improved yields and reduced environmental impact compared to traditional methods. These advancements are particularly relevant for scale-up processes in pharmaceutical manufacturing.

Looking forward, several research groups are exploring the potential of this compound in targeted drug delivery systems. Early-stage investigations suggest that its chemical structure may be amenable to conjugation with various drug carriers, potentially enhancing tissue specificity and reducing off-target effects. These developments could open new avenues in precision medicine applications.

In conclusion, tert-butyl (2E)-3-(2,6-dichlorophenyl)prop-2-enoate (CAS: 59507-33-4) represents a versatile chemical entity with multiple applications in pharmaceutical research. While challenges remain in optimizing its drug-like properties, the compound continues to serve as a valuable scaffold for the development of novel therapeutic agents. Future research directions likely include further structure-activity relationship studies and investigation of its potential in combination therapies.